Cas no 90840-04-3 (1-(4-Methoxyphenyl)-1H-pyrazol-4-amine)

• Product Name: 1-(4-Methoxyphenyl)-1H-pyrazol-4-amine
• CAS No: 90840-04-3
• MF: C₁₀H₁₁N₃O
• MW: 189.213841676712
• MDL: MFCD18279474
• CID: 995160
• Update Time: 2025-11-05

1-(4-Methoxyphenyl)-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-methoxyphenyl)-1H-pyrazol-4-amine
• AM20041382
• 1-(4-Methoxyphenyl)-1H-pyrazol-4-amine

• MDL： MFCD18279474
• Inchi： 1S/C10H11N3O/c1-14-10-4-2-9(3-5-10)13-7-8(11)6-12-13/h2-7H,11H2,1H3
• InChI Key： HDTPTKBZYDPPLT-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)N1C=C(C=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 180
• Topological Polar Surface Area: 53.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(4-Methoxyphenyl)-1H-pyrazol-4-amine

1-(4-Methoxyphenyl)-1H-pyrazol-4-amine: A Comprehensive Overview

1-(4-Methoxyphenyl)-1H-pyrazol-4-amine, also known by its CAS registry number CAS No. 90840-04-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrazole derivatives, which are widely studied for their diverse biological activities and potential applications in drug discovery. The structure of this compound features a pyrazole ring substituted with a methoxyphenyl group, making it a unique candidate for various chemical and biological studies.

The synthesis of 1-(4-Methoxyphenyl)-1H-pyrazol-4-amine involves a series of well-established organic reactions, including nucleophilic substitution, condensation, and cyclization processes. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. Recent advancements in catalytic methods and green chemistry have further enhanced the efficiency of its production, aligning with the growing demand for sustainable chemical processes.

One of the most notable aspects of CAS No. 90840-04-3 is its potential as a bioactive molecule. Studies have demonstrated its ability to modulate key cellular pathways, making it a promising candidate for therapeutic applications. For instance, research has shown that this compound exhibits potent anti-inflammatory and antioxidant properties, which could be harnessed in the development of novel drugs for chronic diseases such as arthritis and neurodegenerative disorders.

In addition to its pharmacological significance, 1-(4-Methoxyphenyl)-1H-pyrazol-4-amine has also been investigated for its role in chemical biology. Its ability to interact with specific proteins and enzymes has been extensively studied using advanced techniques such as X-ray crystallography and molecular docking simulations. These studies provide valuable insights into its mechanism of action and pave the way for further optimization of its bioactivity.

The application of CAS No. 90840-04-3 extends beyond pharmacology into materials science. Its unique electronic properties make it a potential candidate for use in organic electronics and optoelectronic devices. Recent research has explored its suitability as a component in light-emitting diodes (LEDs) and solar cells, highlighting its versatility across multiple disciplines.

In conclusion, 1-(4-Methoxyphenyl)-1H-pyrazol-4-amine is a multifaceted compound with immense potential in both therapeutic and technological applications. As ongoing research continues to uncover new dimensions of its functionality, this compound stands at the forefront of innovation in chemistry and biology.